N-methyl-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-(1-pyrido[2,3-d]pyrimidin-4-ylpyrrolidin-3-yl)cyclopropanesulfonamide
• InChI: InChI=1S/C15H19N5O2S/c1-19(23(21,22)12-4-5-12)11-6-8-20(9-11)15-13-3-2-7-16-14(13)17-10-18-15/h2-3,7,10-12H,4-6,8-9H2,1H3
• InChI Key: DOMLFRFOIFBSLL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=CC=N3)S(=O)(=O)C4CC4
• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol

Description

“N-methyl-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide” is a complex organic compound. It is a hypoxia-activated prodrug that releases an active metabolite irreversibly targeting the kinase.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. For instance, 5-acetyl-4-aminopyrimidines, when heated under reflux with MeONa in BuOH, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a pyridopyrimidine moiety. Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve several steps. For instance, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Scientific Research Applications

Antiproliferative Activity

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Antimicrobial Activity

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Anti-inflammatory and Analgesic Effects

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Hypotensive Activity

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Antihistaminic Activity

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Anticonvulsant and Antidepressant Effects

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Inhibitory Activity against CDKs

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Antibacterial Activities

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Mechanism of Action

Target of Action

The primary target of N-methyl-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide is Cyclin-Dependent Kinases (CDKs) . CDKs are a family of protein kinases that regulate the cell cycle and are appealing targets for cancer treatment .

Mode of Action

This compound interacts with its targets (CDKs) by inhibiting their activity . The inhibition of CDKs can lead to cell cycle arrest, thereby preventing the proliferation of cancer cells .

Biochemical Pathways

The inhibition of CDKs affects the cell cycle regulation pathway. CDKs normally function to progress the cell cycle, and their inhibition can lead to cell cycle arrest . This can result in the prevention of cell division and proliferation, particularly in cancer cells .

Pharmacokinetics

This suggests good bioavailability, as the compound can effectively reach its intracellular targets .

Result of Action

The primary result of the action of N-methyl-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide is the inhibition of cell proliferation . By inhibiting CDKs and causing cell cycle arrest, the compound can prevent the growth and division of cells, particularly cancer cells .